Cas no 2060047-26-7 (3-(3,5-dibromophenyl)-4-methylthiolan-3-ol)

• Product Name: 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol
• CAS No: 2060047-26-7
• MF: C₁₁H₁₂Br₂OS
• MW: 352.085380554199
• MDL: MFCD30477395
• CID: 5163824
• PubChem ID: 137701978
• Update Time: 2025-06-07

3-(3,5-dibromophenyl)-4-methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, 3-(3,5-dibromophenyl)tetrahydro-4-methyl-
• 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol

• MDL： MFCD30477395
• Inchi： 1S/C11H12Br2OS/c1-7-5-15-6-11(7,14)8-2-9(12)4-10(13)3-8/h2-4,7,14H,5-6H2,1H3
• InChI Key： ACUDVHJNIRAACX-UHFFFAOYSA-N
• SMILES： C1SCC(C)C1(C1=CC(Br)=CC(Br)=C1)O

Additional information on 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol

Introduction to 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol (CAS No. 2060047-26-7)

3-(3,5-dibromophenyl)-4-methylthiolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2060047-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiolane family, a class of heterocyclic compounds characterized by a sulfur-containing ring structure. The presence of bromine substituents at the 3 and 5 positions of the phenyl ring, along with a methylthiol group at the 4-position, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol contribute to its potential biological activity. The bromine atoms are known to enhance the lipophilicity and metabolic stability of molecules, while the thiol group can participate in various biochemical interactions, including redox processes and enzyme inhibition. These characteristics are particularly relevant in the design of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In recent years, there has been a growing interest in thiolane derivatives due to their versatile applications in medicinal chemistry. Research has demonstrated that thiolane-based compounds can exhibit significant pharmacological effects by modulating key biological pathways. For instance, studies have shown that certain thiolane derivatives possess anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Additionally, some thiolane compounds have shown promise in antioxidant therapy, helping to mitigate oxidative stress—a hallmark of numerous pathological conditions.

The bromophenyl moiety in 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol is particularly noteworthy, as it can serve as a scaffold for further chemical modifications. This allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For example, additional functional groups can be introduced at the bromine positions to enhance binding affinity to specific biological targets or to improve drug delivery systems. Such modifications are crucial in optimizing lead compounds for clinical translation.

Advances in computational chemistry and molecular modeling have further accelerated the development of thiolane-based drugs. These tools enable researchers to predict the binding interactions of 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol with biological targets such as enzymes and receptors. By leveraging these computational methods, scientists can identify potential drug candidates with high precision before conducting expensive and time-consuming experimental validations. This approach has significantly reduced the attrition rate in drug discovery pipelines.

The synthesis of 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a phenyl precursor, followed by thiolation and cyclization to form the thiolane ring system. The presence of multiple stereocenters in this molecule necessitates precise control over reaction conditions to achieve enantiopure or diastereomerically pure products. Advances in asymmetric synthesis have made it possible to produce enantiomerically enriched forms of this compound, which are often essential for achieving desired biological activities.

Recent studies have highlighted the potential of 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol as an intermediate in the synthesis of more complex pharmacophores. By incorporating this scaffold into larger molecules, researchers can explore novel therapeutic strategies that combine multiple biological effects. For example, derivatives of this compound have been investigated for their ability to inhibit kinase enzymes involved in cancer progression or for their potential as antiviral agents. The versatility of thiolane chemistry makes it an attractive platform for innovation in drug design.

The pharmacological evaluation of 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound may exhibit modest activity against certain disease models without significant toxicity. However, additional research is needed to fully elucidate its mechanism of action and to identify any potential side effects. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The future prospects for 3-(3,5-dibromophenyl)-4-methylthiolan-3-ol are promising, given its unique structural features and potential biological activities. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this one may play a crucial role in addressing unmet medical needs. Continued investment in research infrastructure and interdisciplinary collaboration will be vital for unlocking the full therapeutic potential of this compound and its derivatives.